Cas no 2349727-05-3 (methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate)
methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate
- EN300-28277790
- 2349727-05-3
-
- Inchi: 1S/C14H16N2O2/c1-9-3-5-11-7-10(4-6-13(11)16-9)8-12(15)14(17)18-2/h3-7,12H,8,15H2,1-2H3/t12-/m0/s1
- InChI Key: RCBJRVGCUCYVTC-LBPRGKRZSA-N
- SMILES: O(C)C([C@H](CC1C=CC2C(=CC=C(C)N=2)C=1)N)=O
Computed Properties
- Exact Mass: 244.121177757g/mol
- Monoisotopic Mass: 244.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 65.2Ų
methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28277790-0.05g |
methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate |
2349727-05-3 | 95.0% | 0.05g |
$2454.0 | 2025-03-19 | |
| Enamine | EN300-28277790-0.1g |
methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate |
2349727-05-3 | 95.0% | 0.1g |
$2571.0 | 2025-03-19 | |
| Enamine | EN300-28277790-0.25g |
methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate |
2349727-05-3 | 95.0% | 0.25g |
$2687.0 | 2025-03-19 | |
| Enamine | EN300-28277790-0.5g |
methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate |
2349727-05-3 | 95.0% | 0.5g |
$2804.0 | 2025-03-19 | |
| Enamine | EN300-28277790-1.0g |
methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate |
2349727-05-3 | 95.0% | 1.0g |
$2921.0 | 2025-03-19 | |
| Enamine | EN300-28277790-2.5g |
methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate |
2349727-05-3 | 95.0% | 2.5g |
$5724.0 | 2025-03-19 | |
| Enamine | EN300-28277790-5.0g |
methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate |
2349727-05-3 | 95.0% | 5.0g |
$8470.0 | 2025-03-19 | |
| Enamine | EN300-28277790-10.0g |
methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate |
2349727-05-3 | 95.0% | 10.0g |
$12560.0 | 2025-03-19 |
methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate
Methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate: A Comprehensive Overview
Methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate, identified by the CAS registry number 2349727-05-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development.
The structure of methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate features a quinoline ring system, which is a heterocyclic aromatic compound consisting of a benzene ring fused with a pyridine ring. The substitution pattern on the quinoline ring plays a crucial role in determining its pharmacological properties. In this case, the quinoline moiety is substituted at position 6 with a methyl group, and position 3 is attached to an amino acid derivative, specifically an S-configured alanine derivative.
Recent studies have highlighted the potential of methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate as a promising candidate for drug development. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, investigations into its interaction with GABA receptors have revealed potential anxiolytic and anticonvulsant properties. Additionally, its inhibitory effects on certain kinases have suggested its utility in anti-cancer therapies.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinoline core. This is followed by functionalization at specific positions to introduce the desired substituents. The stereochemistry at the chiral center (S configuration) is critical for ensuring optimal bioavailability and selectivity in biological systems. Advanced techniques such as asymmetric catalysis and enantioselective synthesis are often employed to achieve high enantiomeric excess during the synthesis process.
In terms of pharmacokinetics, methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate exhibits favorable absorption profiles in preclinical models. Its lipophilic nature contributes to efficient permeation across biological membranes, while its metabolic stability ensures prolonged retention in systemic circulation. These properties make it an attractive candidate for oral drug delivery systems.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinities with various therapeutic targets, further validating its potential as a lead compound in drug discovery programs.
In conclusion, methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structural features, coupled with promising biological activities, position it as a key player in future drug development efforts.
2349727-05-3 (methyl (2S)-2-amino-3-(2-methylquinolin-6-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)